![molecular formula C19H15ClFNO B3853217 N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline](/img/structure/B3853217.png)
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline
Overview
Description
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline, also known as CFM-2, is a chemical compound that has gained attention in the scientific community for its potential applications in research.
Mechanism of Action
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline binds to the outer pore region of Kv1.3 channels, blocking the flow of potassium ions through the channel. This results in the inhibition of T-cell activation and proliferation, which is important in the immune response. N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has been shown to have a variety of effects on cellular and physiological processes. In addition to its effects on potassium channels and immune cells, N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has been shown to increase the release of dopamine in the brain, which may play a role in its neuroprotective effects. N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has several advantages for use in lab experiments. It is a highly specific inhibitor of Kv1.3 channels, with minimal effects on other ion channels. It is also relatively stable and easy to synthesize. However, N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has limitations in terms of its solubility and bioavailability, which may limit its effectiveness in certain experiments.
Future Directions
There are several potential future directions for research on N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's. N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline may also have applications in the treatment of autoimmune disorders and cancer. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline.
Scientific Research Applications
N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to block the activity of a specific type of potassium channel, known as Kv1.3, which is involved in the regulation of immune cells and plays a role in neuroinflammation. N-[3-(4-chlorophenoxy)benzyl]-3-fluoroaniline has also been investigated for its potential use in the treatment of autoimmune disorders and multiple sclerosis.
properties
IUPAC Name |
N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFNO/c20-15-7-9-18(10-8-15)23-19-6-1-3-14(11-19)13-22-17-5-2-4-16(21)12-17/h1-12,22H,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESVRSKUXVSGTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)Cl)CNC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[3-(4-chlorophenoxy)phenyl]methyl]-3-fluoroaniline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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